Cas no 1197-42-8 (Benzaldehyde, 3-methyl-4-(methylamino)-)

• Product Name: Benzaldehyde, 3-methyl-4-(methylamino)-
• CAS No: 1197-42-8
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 1208681
• PubChem ID: 20262627
• Update Time: 2025-04-20

Benzaldehyde, 3-methyl-4-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methyl-4-(methylamino)-
• 3-methyl-4-(methylamino)benzaldehyde
• 4-Methylamino-3-methylbenzaldehyde
• AKOS006357462
• DTXSID00604284
• 1197-42-8
• SCHEMBL10994369

• Inchi： 1S/C9H11NO/c1-7-5-8(6-11)3-4-9(7)10-2/h3-6,10H,1-2H3
• InChI Key： UECXDZSFDGWNTH-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=C(C)C=1)NC

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1